Cas no 2228669-83-6 (tert-butyl 3-2-(methylamino)acetylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-2-(methylamino)acetylmorpholine-4-carboxylate
• CAS No: 2228669-83-6
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 6196187
• PubChem ID: 165621729
• Update Time: 2025-06-15

tert-butyl 3-2-(methylamino)acetylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-2-(methylamino)acetylmorpholine-4-carboxylate
• EN300-1900942
• 2228669-83-6
• tert-butyl 3-[2-(methylamino)acetyl]morpholine-4-carboxylate

• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(16)14-5-6-17-8-9(14)10(15)7-13-4/h9,13H,5-8H2,1-4H3
• InChI Key： WHWOXIDLCCUJAP-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C(CNC)=O)C1

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 3-2-(methylamino)acetylmorpholine-4-carboxylate

Research Brief on tert-Butyl 3-2-(methylamino)acetylmorpholine-4-carboxylate (CAS: 2228669-83-6)

The compound tert-butyl 3-2-(methylamino)acetylmorpholine-4-carboxylate (CAS: 2228669-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as a versatile intermediate in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl 3-2-(methylamino)acetylmorpholine-4-carboxylate as a key building block in the synthesis of novel bioactive molecules. Its unique morpholine core, coupled with the tert-butyl carboxylate and methylaminoacetyl moieties, provides a scaffold that can be readily modified to yield derivatives with diverse pharmacological properties. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies suggest that derivatives of tert-butyl 3-2-(methylamino)acetylmorpholine-4-carboxylate exhibit promising interactions with various enzyme targets, particularly those involved in neurodegenerative diseases and cancer. For instance, one study demonstrated its efficacy as an inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. The compound's ability to modulate HDAC activity underscores its potential as a lead candidate for anticancer drug development.

Further investigations into the pharmacokinetic properties of tert-butyl 3-2-(methylamino)acetylmorpholine-4-carboxylate have revealed favorable absorption and distribution profiles in preclinical models. Its stability under physiological conditions and moderate plasma protein binding make it a suitable candidate for further optimization. However, challenges such as metabolic clearance and potential off-target effects warrant additional studies to refine its therapeutic index.

Looking ahead, the integration of computational chemistry and structure-activity relationship (SAR) analyses is expected to accelerate the discovery of novel derivatives with enhanced potency and selectivity. Collaborative efforts between academia and industry are also crucial to advancing this compound from the bench to clinical trials. In summary, tert-butyl 3-2-(methylamino)acetylmorpholine-4-carboxylate represents a promising scaffold in medicinal chemistry, with the potential to yield next-generation therapeutics for a range of diseases.